4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)oxazole

• IUPAC Name: 4-[[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole
• InChI: InChI=1S/C17H22N4O2/c1-2-14(1)16-7-17(19-11-18-16)23-9-13-3-5-21(6-4-13)8-15-10-22-12-20-15/h7,10-14H,1-6,8-9H2
• InChI Key: SLRRIJQNKCTPEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)CC4=COC=N4
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 2320150-32-9

Description

4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)oxazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the family of oxazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Anticancer Activities

Compounds featuring pyrimidine and piperidine structures have been investigated for their anticancer properties. For example, substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles have shown anti-proliferative activities against human breast cancer cell lines (Parveen et al., 2017). These findings highlight the potential of structurally similar compounds in anticancer research.

Antimicrobial and Anti-inflammatory Activities

Pyrimidine derivatives have also been evaluated for their antimicrobial and anti-inflammatory properties. For instance, novel 5-(4-methyl-1H-1,2,3-triazole) methyl oxazolidinones demonstrated strong to moderate antibacterial activity against a range of Gram-positive and Gram-negative bacteria (Phillips et al., 2009). This suggests that compounds with oxazole rings, like the one , could be relevant in the development of new antimicrobial agents.

Antitubercular and Antileishmanial Activities

Derivatives of oxazole, including those with modifications to the aryloxy side chain, have shown potential as antitubercular and antileishmanial agents. For example, 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole derivatives have been identified as potential drug candidates for visceral leishmaniasis, indicating the versatility of oxazole derivatives in addressing neglected tropical diseases (Thompson et al., 2016).

Molecular Docking and SAR Analysis

Compounds with pyrimidine and oxazole units have been subject to molecular docking and structure-activity relationship (SAR) analysis to understand their interaction with biological targets. For instance, new 1,3-oxazole clubbed pyridyl-pyrazolines have been studied for their anticancer and antimicrobial agents, demonstrating the importance of molecular docking in identifying promising therapeutic agents (Katariya et al., 2021).

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s primary target, it’s challenging to describe its exact mode of action. Based on its structure, it’s plausible that the compound could interact with its target(s) through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .